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Compound of Interest

Compound Name: Nox2-IN-1

Cat. No.: B12372968

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive guide to the proper disposal procedures
for Nox2-IN-1, a nicotinamide adenine dinucleotide phosphate oxidase isoform 2 (NOX2)
inhibitor.

Chemical Identity:

e Chemical Name: Nox2-IN-1

e CAS Number: 2648709-25-3[1][2]

e Molecular Formula: C22H22N403[1][2]

Quantitative Data Summary

Due to the absence of a specific Safety Data Sheet (SDS) in the public domain for Nox2-IN-1,
a comprehensive gquantitative data table on its physical and chemical properties, toxicity, and
ecotoxicity is not available. In the absence of this specific data, it is critical to treat Nox2-IN-1
as a potentially hazardous substance and follow stringent safety protocols. General properties
are listed below.
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Property Value Source
MedChemExpress|[1],
CAS Number 2648709-25-3
ChemBK]|2]
MedChemExpress|[1],
Molecular Formula C22H22N403
ChemBK]2]
Molecular Weight 390.44 g/mol MedChemExpress|[1]
Appearance Solid Not specified
Solubility Not specified Not specified
Storage Temperature Room temperature MedChemExpress|[1]

Experimental Protocols: Disposal of Nox2-IN-1

The following step-by-step procedure is based on general best practices for the disposal of
laboratory research chemicals in the absence of a specific SDS. Always consult your
institution's Environmental Health and Safety (EHS) office for specific guidance and to ensure
compliance with local, state, and federal regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling Nox2-IN-1 for disposal, ensure you are wearing appropriate PPE:
o Safety goggles or a face shield

e Chemical-resistant gloves (e.qg., nitrile)

e Alab coat

Step 2: Waste Segregation and Collection

e Do not mix Nox2-IN-1 waste with other waste streams unless explicitly permitted by your
EHS office.

o Collect all solid waste contaminated with Nox2-IN-1 (e.g., weighing paper, contaminated
gloves, pipette tips) in a designated, properly labeled hazardous waste container.
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» For solutions containing Nox2-IN-1, use a dedicated, leak-proof, and chemically compatible
waste container. Glass or high-density polyethylene (HDPE) containers are generally
suitable for organic compounds.

Step 3: Waste Container Labeling

Properly label the hazardous waste container with the following information:
e The words "Hazardous Waste"

e The full chemical name: "Nox2-IN-1"

e The CAS Number: "2648709-25-3"

e An accurate estimation of the concentration and quantity of the waste.

e The date the waste was first added to the container.

e Your name and laboratory contact information.

Step 4: Storage of Waste

Store the sealed hazardous waste container in a designated satellite accumulation area (SAA)
within your laboratory. This area should be:

» Under the control of laboratory personnel.
e Away from drains and sources of ignition.
 In secondary containment to prevent spills.
Step 5: Arranging for Disposal

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not
attempt to dispose of Nox2-IN-1 down the drain or in the regular trash.

Step 6: Decontamination of Empty Containers
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Empty containers that held Nox2-IN-1 must also be disposed of as hazardous waste unless
properly decontaminated. To decontaminate a container:

Rinse the container three times with a suitable solvent that will dissolve Nox2-IN-1.

Collect the rinsate as hazardous waste.

After triple-rinsing, deface the original label on the container.

Dispose of the decontaminated container according to your institution's guidelines for clean
lab glass or plastic.

Logical Workflow for Nox2-IN-1 Disposal
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Figure 1. Disposal Workflow for Nox2-IN-1
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Caption: Figure 1. Step-by-step logical workflow for the safe disposal of Nox2-IN-1.

Disclaimer: This information is intended as a general guide. Always prioritize the specific
disposal protocols established by your institution and consult with your Environmental Health
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and Safety office for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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